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Compound of Interest

Compound Name:
5-(Bromomethyl)naphthalen-2-

amine

Cat. No.: B11877756 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Executive Summary
This document addresses the request for an in-depth technical guide on the compound 5-
(Bromomethyl)naphthalen-2-amine. Following an extensive search of chemical databases,

scientific literature, and commercial supplier catalogs, we have concluded that there is currently

no publicly available information regarding the specific chemical entity 5-
(Bromomethyl)naphthalen-2-amine.

This includes a lack of a registered CAS (Chemical Abstracts Service) number, established

experimental protocols for its synthesis, and any reported quantitative data on its

physicochemical properties or biological activity. Consequently, the requirements for data

tables, detailed experimental methodologies, and signaling pathway diagrams for this specific

molecule cannot be fulfilled at this time.

Context and Findings
Searches for "5-(Bromomethyl)naphthalen-2-amine" did not yield any direct results. This

suggests that the compound may be a novel chemical entity that has not been synthesized, or

if it has, the synthesis and characterization have not been published in accessible scientific

literature.
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While no data exists for the requested compound, information is available for structurally

related isomers and precursor molecules. It is crucial to note that the properties and biological

activities of these related compounds are not interchangeable with the requested molecule and

are provided here solely for informational context.

Information on Related Compounds
To aid researchers who may be interested in the synthesis of novel aminonaphthalene

derivatives, we provide a brief overview of relevant, documented compounds.

Isomeric and Related Compounds with Registered CAS
Numbers:
For clarity and to aid in further research, the following table summarizes the key identifiers for

related compounds that were found during the information retrieval process.

Compound
Name

Structure CAS Number
Molecular
Formula

Notes

8-

(Bromomethyl)na

phthalen-2-

amine

1261625-32-4 C₁₁H₁₀BrN

A positional

isomer of the

requested

compound.

5-Bromo-2-

naphthalenamine
116400-84-1 C₁₀H₈BrN

An isomer where

bromine directly

substitutes the

naphthalene ring.

2-

(Bromomethyl)na

phthalene

939-26-4 C₁₁H₉Br

The

corresponding

compound

without the

amine group.

Naphthalen-2-

amine
91-59-8 C₁₀H₉N

A potential

precursor

molecule.
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Disclaimer: The structures shown are 2D representations. The properties of these compounds

should not be extrapolated to predict the properties of 5-(Bromomethyl)naphthalen-2-amine.

Hypothetical Synthetic Considerations
While no specific protocol exists for 5-(Bromomethyl)naphthalen-2-amine, a researcher could

hypothetically approach its synthesis through several general organic chemistry pathways. The

following diagram illustrates a conceptual workflow, not a validated experimental protocol.
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5-(Bromomethyl)naphthalen-2-amine
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Caption: A conceptual workflow for the hypothetical synthesis of 5-(Bromomethyl)naphthalen-
2-amine.

It must be stressed that this is a theoretical pathway and would require significant experimental

development and optimization. Key challenges would include achieving the desired

regioselectivity and preventing unwanted side reactions.

Conclusion and Recommendations
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For professionals in research and drug development, the absence of data for 5-
(Bromomethyl)naphthalen-2-amine indicates that this compound represents an unexplored

area of chemical space. Any research involving this molecule would necessitate de novo

synthesis, full chemical characterization (including NMR, mass spectrometry, and elemental

analysis), and subsequent investigation of its properties and biological activities.

We recommend that any party interested in this specific molecule should:

Conduct a thorough patent literature search to ensure the compound has not been

synthesized as part of a larger, undisclosed study.

Plan for a dedicated synthetic chemistry effort to produce and purify the compound.

Develop a comprehensive analytical plan to confirm the structure and purity of the

synthesized material before proceeding with any biological screening or drug development

activities.

This document will be updated if and when information regarding 5-
(Bromomethyl)naphthalen-2-amine becomes available in the public domain.

To cite this document: BenchChem. [Technical Guide: 5-(Bromomethyl)naphthalen-2-amine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11877756#cas-number-for-5-bromomethyl-
naphthalen-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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